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Compound of Interest

Compound Name: 1,2-Benzisoxazole-3-acetamide

Cat. No.: B1267419

This in-depth technical guide provides a comprehensive overview of the mechanism of action
of 1,2-benzisoxazole-3-acetamide derivatives, a versatile scaffold exhibiting a wide range of
pharmacological activities. This document is intended for researchers, scientists, and drug
development professionals, offering detailed insights into the molecular interactions, signaling
pathways, and experimental validation of these compounds across different therapeutic areas,
including antipsychotic, anticancer, and anti-inflammatory applications.

Core Structure and Therapeutic Diversity

The 1,2-benzisoxazole-3-acetamide core structure serves as a privileged scaffold in
medicinal chemistry, lending itself to modifications that result in compounds with diverse
biological targets.[1] The inherent properties of this heterocyclic system, combined with the
versatility of the acetamide linker, allow for the development of targeted therapies.

Core chemical scaffold of 1,2-Benzisoxazole-3-acetamide.

Antipsychotic Activity: Dopamine and Serotonin
Receptor Antagonism

A prominent class of 1,2-benzisoxazole derivatives, which includes well-established drugs like
risperidone and its active metabolite paliperidone, exhibits potent antipsychotic effects. The
primary mechanism of action for these compounds is the antagonism of dopamine D2 and
serotonin 5-HT2A receptors in the central nervous system.
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The therapeutic efficacy against the positive symptoms of schizophrenia is largely attributed to
the blockade of D2 receptors in the mesolimbic pathway.[2] Concurrently, the potent
antagonism of 5-HT2A receptors is believed to contribute to the efficacy against negative
symptoms and a lower incidence of extrapyramidal side effects compared to typical
antipsychotics.[3][4] This dual receptor antagonism forms the cornerstone of the "atypical”
antipsychotic profile of these derivatives.

Many of these compounds also exhibit affinity for other receptors, such as al- and a2-
adrenergic and H1 histaminergic receptors, which can contribute to their side-effect profiles,
including orthostatic hypotension and sedation.[3][5]

Quantitative Data: Receptor Binding Affinities

The following table summarizes the in vitro receptor binding affinities (Ki values in nM) of
representative 1,2-benzisoxazole antipsychotic derivatives for key neurotransmitter receptors.
Lower Ki values indicate higher binding affinity.

ol- o2-

Compound D2 5-HT2A . . H1
adrenergic adrenergic

Risperidone 3.13-3.3 0.16-0.2 0.8 7.54 2.23-20

Paliperidone ~3-6 ~0.3-0.6 ~1.2 ~10 ~15

lloperidone 6.2 5.6 37 130 430
Potent 5-

) Potent D2
Ocaperidone ) HT2A
Antagonist _

Antagonist

Data compiled from multiple sources.[2][4][5]

Signaling Pathways
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Antagonism of the D2 receptor by 1,2-benzisoxazole derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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